Cas no 1421476-02-9 (N-benzyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carboxamide)

• Product Name: N-benzyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carboxamide
• CAS No: 1421476-02-9
• MF: C₂₂H₂₅N₅O₂
• MW: 391.466204404831
• CID: 6366059
• PubChem ID: 71793141
• Update Time: 2025-07-17

N-benzyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carboxamide
• VU0540416-1
• CHEMBL5173556
• F6245-3505
• AKOS024543303
• 1421476-02-9
• N-BENZYL-4-(1-METHYL-5-OXO-4-PHENYL-1,2,4-TRIAZOL-3-YL)PIPERIDINE-1-CARBOXAMIDE

• Inchi： 1S/C22H25N5O2/c1-25-22(29)27(19-10-6-3-7-11-19)20(24-25)18-12-14-26(15-13-18)21(28)23-16-17-8-4-2-5-9-17/h2-11,18H,12-16H2,1H3,(H,23,28)
• InChI Key： RYXVTQGROWFUMP-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC=CC=1)N1CCC(C2=NN(C)C(N2C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 391.20082506g/mol
• Monoisotopic Mass: 391.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.2Ų

Additional information on N-benzyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carboxamide

Comprehensive Analysis of N-benzyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carboxamide (CAS No. 1421476-02-9)

In the rapidly evolving field of medicinal chemistry, N-benzyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carboxamide (CAS No. 1421476-02-9) has emerged as a compound of significant interest. This molecule, characterized by its unique 1,2,4-triazole and piperidine moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a benzyl group with a carboxamide functionality, offering diverse pharmacological possibilities.

The compound's CAS number 1421476-02-9 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial research. Recent trends in AI-driven drug design and computational chemistry have amplified interest in such molecules, as they are often explored for targeted protein modulation and enzyme inhibition. Users frequently search for "1,2,4-triazole derivatives in medicine" or "piperidine-based drug candidates," reflecting the growing demand for innovative therapeutic agents.

From a synthetic perspective, N-benzyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carboxamide exemplifies modern heterocyclic chemistry techniques. Its triazolone core is known for stability under physiological conditions, making it a promising scaffold for bioactive molecule development. Laboratories focusing on central nervous system (CNS) targets or metabolic disorders often investigate similar structures due to their potential blood-brain barrier permeability.

Environmental and green chemistry considerations are also shaping research around this compound. With increasing searches for "sustainable synthesis of nitrogen heterocycles," scientists are exploring catalytic methods to produce 1421476-02-9 with reduced waste. The carboxamide group in particular attracts attention for its hydrogen-bonding capacity, a hot topic in molecular docking studies and drug-receptor interaction simulations.

Analytical characterization of CAS 1421476-02-9 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry. These methods are crucial for verifying the compound's purity – a frequent concern among researchers searching for "quality control in pharmaceutical intermediates." The phenyl and methyl substituents on the triazole ring create distinct spectroscopic signatures that aid in structural confirmation.

In the context of intellectual property landscape, derivatives of 1,2,4-triazol-3-one have seen growing patent activity. This aligns with search trends for "novel heterocyclic compound patents" and "medicinal chemistry exclusivity strategies." The specific substitution pattern in N-benzyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carboxamide offers unique space for structure-activity relationship (SAR) exploration without infringing existing claims.

From a commercial standpoint, suppliers of 1421476-02-9 must address growing demand while ensuring compliance with REACH regulations and other global chemical standards. Procurement specialists often search for "reliable CAS 1421476-02-9 suppliers" alongside queries about batch-to-batch consistency and scalable synthesis routes. The compound's benzyl-protected amine functionality makes it particularly valuable for multi-step synthetic sequences in lead optimization.

Emerging applications in bioconjugation chemistry have further expanded the utility of this molecule. Its piperidine nitrogen can serve as an attachment point for fluorescent probes or targeting ligands, answering frequent search queries about "small molecule bioconjugation techniques." Such modifications are valuable for developing diagnostic agents or theranostic compounds in precision medicine approaches.

Stability studies of N-benzyl-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carboxamide under various pH conditions reveal important insights for formulation scientists. These data address common concerns about "heterocycle stability in drug formulations" and "excipient compatibility." The compound's oxo group contributes to both its solubility profile and potential for salt formation – key considerations in pharmaceutical development.

Looking forward, the scientific community anticipates expanded research into the biological activity spectrum of CAS 1421476-02-9 and its analogs. With increasing interest in "polypharmacology approaches" and "multi-target drug design," this compound's diverse functional groups position it as a valuable building block. Its hydrogen bond donor/acceptor balance makes it particularly relevant for contemporary fragment-based drug discovery programs.